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An In-depth Technical Guide to Toluene Diisocyanate (TDI) Mixtures: 80/20 and 65/35
Formulations

Abstract

Toluene diisocyanate (TDI) is a fundamental aromatic diisocyanate for the synthesis of a wide
range of polyurethane products. The reactivity and ultimate properties of these materials are
profoundly influenced by the isomeric composition of the TDI used. This technical guide
provides a detailed examination of the two most prevalent TDI mixtures: TDI (80/20) and TDI
(65/35), which are defined by the weight ratio of the 2,4- and 2,6-TDI isomers. This document is
intended for researchers, scientists, and professionals in the field of drug development and
polymer chemistry, offering a comparative analysis of their chemical properties, typical
applications, and the experimental methodologies used for their characterization.

Introduction

Toluene diisocyanate is produced through the phosgenation of toluenediamine. The nitration of
toluene yields a mixture of dinitrotoluene isomers, which are then hydrogenated to
toluenediamine (TDA). The subsequent reaction with phosgene produces TDI. The initial
nitration step largely dictates the final isomeric ratio of the TDI. The two primary isomers are
2,4-TDI and 2,6-TDI. The spatial arrangement of the isocyanate (-NCO) groups on the toluene
ring significantly impacts their reactivity, with the -NCO group at the 4-position of 2,4-TDI being
more reactive than the sterically hindered groups at the 2- and 6-positions.
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The most common commercial grade is TDI (80/20), an 80:20 weight ratio of 2,4-TDI to 2,6-
TDI. A less common variant, TDI (65/35), contains a higher proportion of the 2,6-isomer. This
guide will explore the technical distinctions between these two mixtures.

Isomeric Composition and Reactivity

The fundamental difference between TDI (80/20) and TDI (65/35) lies in their isomeric
distribution, which directly influences their reaction kinetics during polymerization.
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Caption: Isomeric composition of TDI (80/20) and TDI (65/35).

The 2,4-TDI isomer possesses -NCO groups with differential reactivity. The para-position (-
NCO at C4) is significantly more reactive than the ortho-position (-NCO at C2) due to reduced
steric hindrance. In contrast, the two -NCO groups of the 2,6-TDI isomer are sterically hindered
by the adjacent methyl group, resulting in lower and similar reactivities. Consequently, TDI
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(80/20), with its higher concentration of the more reactive 2,4-isomer, exhibits a faster overall
reaction rate compared to TDI (65/35). This has implications for processing parameters such as
cream time, gel time, and tack-free time in polyurethane foam production.

Physical and Chemical Properties

The isomeric ratio affects the physical properties of the TDI mixture, which are critical for
handling, storage, and processing.

Property TDI (80/20) TDI (65/35) Test Method
Clear, pale yellow Clear, pale yellow ]
Appearance o o Visual
liquid liquid
NCO Content (% by
_ 48.3 48.3 ASTM D5155
weight)
Purity (% minimum) 99.5 99.5 Gas Chromatography
Density @ 25°C
~1.22 ~1.22 ASTM D4659
(9/cm?)
Viscosity @ 25°C
~3 ~3 ASTM D4889
(mPa-s)
Vapor Pressure @
~0.025 ~0.025 ASTM E1194
25°C (mmHg)
Freezing Point (°C) ~13.5-145 ~55-75 ASTM D1493

Note: Values can vary slightly between manufacturers. The most significant difference is the
freezing point, with the higher 2,6-isomer content in TDI (65/35) depressing the freezing point.

Applications
The choice between TDI (80/20) and TDI (65/35) is dictated by the desired properties of the

final polyurethane product.

e TDI (80/20): This is the workhorse of the flexible polyurethane foam industry. Its well-
balanced reactivity is ideal for producing a wide range of foams for furniture, bedding, and
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automotive seating. It is also used in the production of some coatings, adhesives, sealants,
and elastomers.

o TDI (65/35): The higher content of the less reactive 2,6-isomer allows for a more controlled
reaction, which can be advantageous in certain specialty applications. It is often used in the
production of high-performance elastomers and coatings where a more uniform polymer
network is desired, potentially leading to improved mechanical properties. The slower
reactivity can also be beneficial in applications requiring a longer pot life.

Experimental Protocols

Accurate characterization of TDI and the resulting polyurethanes is crucial for quality control
and research and development.

Determination of NCO Content

The percentage of isocyanate groups (%NCO) is a critical parameter for determining the
stoichiometric ratio of reactants in polyurethane synthesis. The standard method is titration.
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Accurately weigh TDI sample
into an Erlenmeyer flask.

Add excess di-n-butylamine

in toluene solution.

Allow reaction to proceed
(TDI + Amine -> Urea).

:

Add isopropanol and
bromocresol green indicator.

Titrate the unreacted
di-n-butylamine with a
standardized solution of
hydrochloric acid (HCI).

Endpoint: Color change from
blue to yellow.

Calculate %NCO based on the
volume of HCI titrant used.

Click to download full resolution via product page

Caption: Workflow for determining %NCO via titration.

Methodology (ASTM D5155):

* An accurately weighed sample of TDI is placed in an Erlenmeyer flask.
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o A known excess of di-n-butylamine solution in toluene is added. The primary amine reacts
with the isocyanate groups to form urea.

e The reaction is allowed to proceed to completion.

e The unreacted di-n-butylamine is then back-titrated with a standardized solution of
hydrochloric acid.

e Anindicator, such as bromocresol green, is used to determine the endpoint of the titration.

e The %NCO is calculated based on the amount of di-n-butylamine consumed by the TDI.

Isomer Ratio Analysis

Gas chromatography (GC) is the primary method for determining the isomeric ratio of TDI
mixtures.

Methodology:

o Adilute solution of the TDI sample is prepared in a suitable solvent (e.g., toluene or
methylene chloride).

o A small volume of the sample is injected into the gas chromatograph.
e The sample is vaporized and carried by an inert gas through a capillary column.

e The different isomers (2,4-TDI and 2,6-TDI) have different retention times in the column,
leading to their separation.

o Adetector, such as a flame ionization detector (FID), measures the amount of each isomer
as it elutes from the column.

e The peak areas in the resulting chromatogram are proportional to the concentration of each
isomer, allowing for the calculation of the weight ratio.

Safety and Handling
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TDI is a hazardous substance and must be handled with extreme care. It is a potent respiratory
sensitizer and can cause severe irritation to the eyes, skin, and respiratory tract. All work with
TDI should be conducted in a well-ventilated area, preferably within a fume hood, and
appropriate personal protective equipment (PPE), including gloves, safety glasses, and
respiratory protection, must be worn. Consult the Safety Data Sheet (SDS) for detailed
handling and emergency procedures.

Conclusion

The selection between TDI (80/20) and TDI (65/35) is a critical decision in the formulation of
polyurethane materials. TDI (80/20) is the industry standard for flexible foams due to its optimal
reactivity profile. TDI (65/35) offers a more controlled reaction and is employed in specialty
applications where specific polymer network structures and performance characteristics are
required. A thorough understanding of their respective properties and the use of standardized
analytical techniques are essential for the successful development and application of TDI-
based polyurethanes.

¢ To cite this document: BenchChem. [TDI (80/20) and TDI (65/35) mixture compositions and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8661334+#tdi-80-20-and-tdi-65-35-mixture-
compositions-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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